![molecular formula C11H11F4N5O4 B279792 3,5-bis(difluoromethyl)-1-({3-nitro-5-methyl-1H-pyrazol-1-yl}acetyl)-4,5-dihydro-1H-pyrazol-5-ol](/img/structure/B279792.png)
3,5-bis(difluoromethyl)-1-({3-nitro-5-methyl-1H-pyrazol-1-yl}acetyl)-4,5-dihydro-1H-pyrazol-5-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,5-bis(difluoromethyl)-1-({3-nitro-5-methyl-1H-pyrazol-1-yl}acetyl)-4,5-dihydro-1H-pyrazol-5-ol, also known as BDFM, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. BDFM is a pyrazole derivative that has been synthesized through various methods and has shown promising results in biological and biochemical studies.
Mechanism of Action
The mechanism of action of 3,5-bis(difluoromethyl)-1-({3-nitro-5-methyl-1H-pyrazol-1-yl}acetyl)-4,5-dihydro-1H-pyrazol-5-ol is not fully understood, but studies have suggested that it may act by inhibiting the activity of certain enzymes, such as aldose reductase and matrix metalloproteinases. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. Studies have shown that this compound can inhibit the growth and proliferation of cancer cells, reduce inflammation, and inhibit the replication of certain viruses. This compound has also been shown to have neuroprotective effects and can improve cognitive function in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 3,5-bis(difluoromethyl)-1-({3-nitro-5-methyl-1H-pyrazol-1-yl}acetyl)-4,5-dihydro-1H-pyrazol-5-ol in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one limitation is its low solubility in water, which may require the use of organic solvents and may affect the bioavailability of the compound.
Future Directions
There are several future directions for the study of 3,5-bis(difluoromethyl)-1-({3-nitro-5-methyl-1H-pyrazol-1-yl}acetyl)-4,5-dihydro-1H-pyrazol-5-ol. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to explore its potential applications in the treatment of various diseases, such as cancer, inflammation, and viral infections. Additionally, future studies could focus on optimizing the synthesis method of this compound to increase its yield and purity.
Synthesis Methods
3,5-bis(difluoromethyl)-1-({3-nitro-5-methyl-1H-pyrazol-1-yl}acetyl)-4,5-dihydro-1H-pyrazol-5-ol has been synthesized through various methods, including the reaction of 3-nitro-5-methyl-1H-pyrazole with difluoromethyl ketone, followed by the reduction of the resulting intermediate with sodium borohydride. Another method involves the reaction of 3-nitro-5-methyl-1H-pyrazole with difluoromethyl acrylate, followed by the reduction of the intermediate with sodium borohydride. These methods have been optimized to produce high yields of this compound with high purity.
Scientific Research Applications
3,5-bis(difluoromethyl)-1-({3-nitro-5-methyl-1H-pyrazol-1-yl}acetyl)-4,5-dihydro-1H-pyrazol-5-ol has been extensively studied for its potential applications in the field of medicine. It has been shown to have anticancer, anti-inflammatory, and antiviral properties. Studies have also shown that this compound can inhibit the activity of certain enzymes, such as aldose reductase and matrix metalloproteinases, which are involved in the progression of various diseases.
Properties
Molecular Formula |
C11H11F4N5O4 |
---|---|
Molecular Weight |
353.23 g/mol |
IUPAC Name |
1-[3,5-bis(difluoromethyl)-5-hydroxy-4H-pyrazol-1-yl]-2-(5-methyl-3-nitropyrazol-1-yl)ethanone |
InChI |
InChI=1S/C11H11F4N5O4/c1-5-2-7(20(23)24)17-18(5)4-8(21)19-11(22,10(14)15)3-6(16-19)9(12)13/h2,9-10,22H,3-4H2,1H3 |
InChI Key |
RABHESGTEPMYLK-UHFFFAOYSA-N |
SMILES |
CC1=CC(=NN1CC(=O)N2C(CC(=N2)C(F)F)(C(F)F)O)[N+](=O)[O-] |
Canonical SMILES |
CC1=CC(=NN1CC(=O)N2C(CC(=N2)C(F)F)(C(F)F)O)[N+](=O)[O-] |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.